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Compound of Interest

Compound Name: Sorbitan monooctadecanoate

Cat. No.: B8771408

This technical support center is designed for researchers, scientists, and drug development
professionals to provide guidance on selecting the appropriate co-surfactant for Span 60
emulsions. It includes troubleshooting guides and frequently asked questions to address
common issues encountered during experimental work.

Frequently Asked Questions (FAQSs)
Q1: What is the primary role of a co-surfactant in a Span 60 emulsion?

A co-surfactant is added to an emulsion to work in conjunction with the primary surfactant (in
this case, Span 60) to enhance the stability and properties of the emulsion.[1] Key functions of
a co-surfactant include:

Reducing Interfacial Tension: Co-surfactants further lower the tension at the oil-water
interface, facilitating the formation of smaller droplets and a more stable emulsion.

» Improving Emulsion Stability: They can enhance the flexibility and strength of the interfacial
film around the dispersed droplets, preventing coalescence.

» Modifying Viscosity: The choice and concentration of a co-surfactant can influence the
overall viscosity of the emulsion.[1]

o Adjusting the HLB Value: Co-surfactants are crucial for modifying the overall Hydrophilic-
Lipophilic Balance (HLB) of the surfactant system to match the requirements of the oil phase.
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Q2: How do | determine the required HLB value for my oil phase?

The required HLB (rHLB) is an empirical value that represents the HLB that an emulsifier
system needs to have to form a stable emulsion with a specific oil phase. You can determine
the rHLB in a few ways:

e Literature Values: The rHLB for many common oils and waxes have been experimentally
determined and are available in reference tables.[2][3][4][5]

o Experimental Determination: If the rHLB of your oil phase is unknown, you can determine it
experimentally by preparing a series of emulsions with surfactant blends of varying, known
HLB values. The blend that produces the most stable emulsion corresponds to the rHLB of
the oil phase.

Q3: How do I calculate the HLB of a Span 60 and co-surfactant blend?

The HLB of a surfactant blend is the weighted average of the HLB values of the individual
surfactants. The formula for a two-surfactant system is:

HLB_blend = (f A* HLB_A) + (f B * HLB_B)

Where:

f_Ais the weight fraction of surfactant A (Span 60)

HLB_A s the HLB value of surfactant A (Span 60 HLB = 4.7)[6]

f B is the weight fraction of surfactant B (the co-surfactant)

HLB_B is the HLB value of surfactant B
Q4: What are common co-surfactants to use with Span 607?

Span 60, being a low HLB surfactant (lipophilic), is often paired with a high HLB (hydrophilic)
co-surfactant to create a stable oil-in-water (O/W) emulsion.[6][7] The most common co-
surfactants for Span 60 are the Tween series (polysorbates), particularly Tween 60, as it is the
ethoxylated derivative of Span 60.[7] Other non-ionic surfactants like Brij can also be used. The
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choice of co-surfactant can also be influenced by the desired physical properties of the
emulsion.

Troubleshooting Guide
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Problem

Potential Cause

Recommended Solution

Phase Separation (Creaming

or Sedimentation)

1. Incorrect HLB of the
surfactant blend. 2. Insufficient
surfactant concentration. 3.
Large droplet size of the
dispersed phase. 4. Low
viscosity of the continuous

phase.

1. Recalculate and adjust the
Span 60/co-surfactant ratio to
match the required HLB of the
oil phase. 2. Increase the total
surfactant concentration. 3.
Increase homogenization
speed or time to reduce
droplet size. 4. Add a
thickening agent to the

continuous phase.

Coalescence (Irreversible

merging of droplets)

1. Ineffective or insufficient
emulsifier at the interface. 2.
Incompatible ingredients in the
formulation. 3. Extreme
temperatures during

preparation or storage.

1. Increase the concentration
of the Span 60/co-surfactant
blend. 2. Ensure all
components are compatible
and consider the impact of
electrolytes or pH on surfactant
performance. 3. Control the
temperature during

emulsification and storage.

Flocculation (Clumping of

droplets)

1. Weak repulsive forces
between droplets. 2.
Insufficient surfactant to cover

the droplet surface area.

1. If applicable, adjust the pH
to increase surface charge. 2.
Increase the total surfactant

concentration.

Phase Inversion (O/W

emulsion becomes W/O, or

1. Incorrect phase volume
ratio. 2. Significant
temperature changes

(especially with non-ionic

1. Adjust the oil-to-water ratio.
Typically, the dispersed phase
should be less than ~74% of

the total volume. 2. Maintain a

consistent temperature during

vice-versa) . .
surfactants). 3. Addition of processing.[8] 3. Evaluate the
electrolytes. effect of any added electrolytes
on the emulsion stability.[8]
Incorrect Viscosity 1. The type and concentration 1. Experiment with different co-

of the co-surfactant can alter

the rheological properties.[1] 2.

surfactants or adjust the Span
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The ratio of the oil and water 60/co-surfactant ratio. 2.

phases. Modify the phase volume ratio.

Data Presentation

Table 1: HLB Values of Common Surfactants and Co-surfactants

Surfactant Chemical Name HLB Value Type
Span 60 Sorbitan 4.7 Non-ionic, Lipophilic
Monostearate
Tween 20 Polysorbate 20 16.7 Non-ionic, Hydrophilic
Tween 40 Polysorbate 40 15.6 Non-ionic, Hydrophilic
Tween 60 Polysorbate 60 14.9 Non-ionic, Hydrophilic
Tween 80 Polysorbate 80 15.0 Non-ionic, Hydrophilic
Brij S2 Steareth-2 4.9 Non-ionic, Lipophilic
Brij S20 Steareth-20 15.3 Non-ionic, Hydrophilic
Source:[5]

Table 2: Required HLB (rHLB) for Common Oils and Waxes
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Oil/Wax Required HLB for O/W Emulsion
Almond Oill 6
Avocado Oill 7
Beeswax 12
Castor Ol 14
Cetyl Alcohol 15.5
Coconut Oll 8
Dimethicone 5
Isopropyl Myristate 115
Jojoba Oil 6
Lanolin 10
Mineral Oll 10-12
Olive Oil 7
Petrolatum 7-8
Shea Butter 8
Stearic Acid 15
Sunflower Oil 7

Source:[2][3][4]
Experimental Protocols
Protocol 1: Determining the Optimal Span 60/Co-surfactant Ratio

Objective: To experimentally determine the ideal ratio of Span 60 to a chosen co-surfactant for
emulsifying a specific oil phase.

Methodology:
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e Calculate the Required HLB (rHLB): Determine the rHLB of your oil phase using literature
values or by summing the weighted rHLB of each component in the oil phase.

» Prepare a Series of Surfactant Blends: Create at least five different blends of Span 60 and
your chosen co-surfactant with varying HLB values that bracket the calculated rHLB. For
example, if your rHLB is 11, prepare blends with HLB values of 9, 10, 11, 12, and 13.

e Emulsion Preparation:
o For each surfactant blend, prepare an emulsion with your specific oil and water phases.

o Keep the total surfactant concentration, oil-to-water ratio, and preparation method (e.g.,
homogenization speed and time) constant for all samples.

» Stability Assessment: Evaluate the stability of each emulsion after preparation and at set
time intervals (e.g., 24 hours, 1 week) using the methods described in Protocol 2 and 3.

o Optimal Ratio Determination: The surfactant blend that results in the most stable emulsion
(i.e., minimal creaming, no coalescence, and consistent droplet size) has the optimal HLB for
your system. The corresponding weight ratio of Span 60 to the co-surfactant is your optimal
ratio.

Protocol 2: Centrifugation Test for Emulsion Stability

Objective: To accelerate phase separation and assess the stability of the emulsion under
stress.

Methodology:

o Sample Preparation: Fill two identical centrifuge tubes with the emulsion sample. Use a third
tube with a liquid of similar density for balancing if necessary.

» Centrifugation: Place the tubes in opposite positions in the centrifuge rotor. Centrifuge the
samples at a defined speed (e.g., 3000 RPM) for a set duration (e.g., 30 minutes).[9]

o Analysis: After centrifugation, carefully remove the tubes and visually inspect for any signs of
phase separation, such as the formation of a cream layer at the top or sediment at the
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bottom. Measure the height of any separated layers. A more stable emulsion will show
minimal or no separation.

Protocol 3: Particle Size Analysis using Dynamic Light Scattering (DLS)
Objective: To determine the droplet size distribution of the emulsion, a key indicator of stability.
Methodology:
e Sample Preparation:
o Ensure the emulsion is well-mixed.

o Dilute the emulsion with the continuous phase (e.qg., filtered deionized water for O/W
emulsions) to a concentration suitable for DLS analysis. The sample should be transparent
to slightly hazy.

e Instrument Setup:
o Turn on the DLS instrument and allow it to warm up.

o Select the appropriate measurement parameters, including temperature and the viscosity
and refractive index of the continuous phase.

e Measurement:
o Transfer the diluted sample to a clean cuvette.

o Place the cuvette in the instrument and allow the sample to equilibrate to the set
temperature.

o Perform the measurement. It is recommended to perform at least three replicate
measurements to ensure reproducibility.

o Data Analysis:

o Analyze the results to obtain the average particle size (Z-average) and the Polydispersity
Index (PDI). A smaller Z-average and a low PDI (typically < 0.3) indicate a more uniform
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and potentially more stable emulsion.

o Monitor the particle size over time to assess long-term stability. A significant increase in
particle size can indicate instability and coalescence.

Visualizations
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Define Oil Phase and Desired Emulsion Type (O/W or W/O)

Determine Required HLB (rHLB) of the Oil Phase

Select a Suitable Co-surfactant (e.g., Tween series for O/W)
A

A

Calculate Span 60/Co-surfactant Ratios for a Range of HLB Values around the rHLB

Prepare a Series of Emulsions with Different Surfactant Ratios

Re-evaluate Co-surfactant or Ratio

Evaluate Emulsion Stability (Visual, Centrifugation, Particle Size)

Is the Emulsion Stable?

Select Optimal Co-surfactant Ratio Troubleshoot Emulsion Instability

Click to download full resolution via product page

Caption: Workflow for selecting the appropriate co-surfactant for Span 60 emulsions.
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Caption: Logical relationships in troubleshooting common emulsion instability issues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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